PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
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Overview
Description
1-palmitoyl-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl]-sn-glycero-3-phosphate is a 1,2-diacyl-sn-glycerol 3-phosphate in which the 1- and 2-acyl substituent are specified as palmitoyl and (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl respectively. It derives from a hexadecanoic acid and an all-cis-docosa-4,7,10,13,16,19-hexaenoic acid. It is a conjugate acid of a 1-palmitoyl-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl]-sn-glycero-3-phosphate(2-).
Scientific Research Applications
Metabolomics and Disease Research
PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)) has been identified as a key metabolite in studies related to disease processes, particularly in cancer. Wu et al. (2018) utilized ultra-high-performance liquid chromatography-quadrupole time-of-flight mass spectrometry to identify PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)) as one of the dysregulated metabolites in the plasma of mice with lung carcinoma. Their study provides insights into metabolic changes linked to the onset and development of lung carcinoma, suggesting a potential role for PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)) in diagnostic applications (Wu, Chen, Li, & Liu, 2018).
Biomarker Identification
PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)) has also been highlighted in the context of biomarker discovery. Zhao et al. (2021) reported the potential of this compound as a biomarker in demyelinating diseases through a study on mouse models of multiple sclerosis. They employed UPLC-Orbitrap/MS to identify differential metabolites, including PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)), which are involved in significant metabolic pathways linked to demyelination pathogenesis (Zhao et al., 2021).
Interaction with Enzymes
Research by Hoshino and Sakane (2020) explored the interaction of various phosphatidic acids, including PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)), with L-lactate dehydrogenase A (LDHA), an enzyme critical for tumor growth. Their findings indicate that different PA species selectively interact with LDHA, inducing structural changes and potentially affecting its activity. This study suggests a nuanced role for PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)) in biochemical processes and offers insights into the potential therapeutic targeting of LDHA (Hoshino & Sakane, 2020).
properties
Product Name |
PA(16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)) |
---|---|
Molecular Formula |
C41H69O8P |
Molecular Weight |
721 g/mol |
IUPAC Name |
[(2R)-1-hexadecanoyloxy-3-phosphonooxypropan-2-yl] (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate |
InChI |
InChI=1S/C41H69O8P/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-41(43)49-39(38-48-50(44,45)46)37-47-40(42)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h5,7,11,13,17-18,20-21,24,26,30,32,39H,3-4,6,8-10,12,14-16,19,22-23,25,27-29,31,33-38H2,1-2H3,(H2,44,45,46)/b7-5-,13-11-,18-17-,21-20-,26-24-,32-30-/t39-/m1/s1 |
InChI Key |
NXXSEGVRTTVEEI-QPKMWZFCSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)O)OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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